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Compound of Interest

Compound Name: Benzyl acrylate

Cat. No.: B108390 Get Quote

An In-depth Technical Guide to Benzyl Acrylate (CAS 2495-35-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and key applications of benzyl acrylate (CAS Number: 2495-35-4).

The information is intended to support research, development, and drug delivery applications

involving this versatile aromatic acrylate monomer.

Core Chemical and Physical Properties
Benzyl acrylate is a colorless, transparent liquid with a mild, sweet, floral odor.[1][2] It is an

acrylate ester formed from acrylic acid and benzyl alcohol.[1] While poorly soluble in water, it is

miscible with many common organic solvents.[3][4] Its key physical and chemical properties are

summarized below.
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Property Value Source(s)

CAS Number 2495-35-4 [5][6]

Molecular Formula C₁₀H₁₀O₂ [2][5]

Molar Mass 162.19 g/mol [5]

Appearance Colorless, transparent liquid [1][3]

Density 1.06 - 1.08 g/cm³ [7][8]

Boiling Point 110-111 °C at 8 mmHg

Melting Point

214-216 °C (Note: This

appears anomalous and may

refer to a polymer)

Flash Point 111 °C at 8 mmHg

Refractive Index ~1.513 - 1.518 [8][9]

Vapor Pressure 11.2 Pa at 25 °C

Solubility

Poorly soluble in water;

Miscible with organic solvents.

[2][3]

[2][3]

Inhibitor

Typically stabilized with

Monomethyl ether

hydroquinone (MEHQ).[2][7]

[10]

[2][7][10]

Spectroscopic Data
Spectroscopic data for benzyl acrylate are available, which are crucial for its identification and

characterization in experimental settings.

NMR Spectroscopy: Both ¹H NMR and ¹³C NMR spectral data have been recorded for

benzyl acrylate.[5][11][12] Deuterated benzyl acrylate-d3 is also used for mechanistic and

kinetic isotope effect studies.[13]
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Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are available for structural analysis.[5]

[12]

Mass Spectrometry (MS): Mass spectrometry data is available for molecular weight

confirmation and fragmentation analysis.[5][14]

Experimental Protocols
Detailed methodologies are critical for the successful application and study of benzyl acrylate.

Synthesis of Benzyl Acrylate via Transesterification
This protocol describes the synthesis of benzyl acrylate from methyl methacrylate and benzyl

alcohol.[3]

Materials:

Methyl methacrylate

Benzyl alcohol

2,6-di-tert-butyl-4-methylbenzenesulfonic acid magnesium (catalyst)

Activated 5Å molecular sieves

Copper(I) dimethyldithiocarbamate (polymerization inhibitor)

Dimethyl sulfoxide (DMSO)

n-Hexane and Ethyl Acetate (EtOAc) for chromatography

Methodology:

To a dry reaction flask, add methyl methacrylate (14 mmol), 2,6-di-tert-butyl-4-

methylbenzenesulfonic acid magnesium (0.10 mmol), activated 5Å molecular sieves (400

mg), copper(I) dimethyldithiocarbamate (0.0040 mmol), and dimethyl sulfoxide (0.20 mmol).

[3]

Stir the resulting mixture at 25°C for 3 minutes.[3]
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Add benzyl alcohol to the reaction mixture.[3]

Continue stirring at 25°C for 30 minutes.[3]

Upon completion, the reaction mixture is purified directly by silica gel column

chromatography using a mixture of n-hexane and EtOAc as the eluent to yield the pure

benzyl acrylate product.[3]

Synthesis of Benzyl Acrylate via Transesterification

Reactants & Reagents

Reaction Process

Purification

Methyl Methacrylate

1. Mix Reactants (except Benzyl Alcohol)
Stir at 25°C for 3 min

Benzyl Alcohol

2. Add Benzyl Alcohol

Mg Catalyst Cu(I) Inhibitor 5Å Molecular Sieves DMSO

3. Stir at 25°C for 0.5 hr

Silica Gel Column Chromatography
(Eluent: n-Hexane/EtOAc)

Pure Benzyl Acrylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.guidechem.com/question/what-is-benzyl-acrylate-and-ho-id129709.html
https://www.guidechem.com/question/what-is-benzyl-acrylate-and-ho-id129709.html
https://www.benchchem.com/product/b108390?utm_src=pdf-body
https://www.guidechem.com/question/what-is-benzyl-acrylate-and-ho-id129709.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

A workflow for the synthesis of benzyl acrylate.[3]

Free-Radical Polymerization of Benzyl Acrylate
Benzyl acrylate readily undergoes free-radical polymerization to form poly(benzyl acrylate).

[1][11] This can be initiated by thermal initiators like benzoyl peroxide (BP) or

azobisisobutyronitrile (AIBN), or by UV light.[1][4][11]

Materials:

Benzyl acrylate (monomer)

Benzoyl peroxide or AIBN (initiator)

An appropriate solvent (e.g., toluene, if solution polymerization is desired)

Methodology:

Dissolve the desired amount of initiator (e.g., benzoyl peroxide) in the benzyl acrylate
monomer.[11]

If conducting solution polymerization, add the solvent to the mixture.

Heat the reaction mixture to a specific temperature (e.g., 55-65°C for AIBN) under an inert

atmosphere (e.g., nitrogen or argon) to initiate polymerization.[11]

Maintain the temperature for a set period to allow the polymer chains to grow. The reaction

can be monitored by techniques like NMR to determine monomer conversion.[11]

Terminate the reaction by cooling and precipitate the resulting polymer in a non-solvent like

methanol.

Filter and dry the poly(benzyl acrylate) product.
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Free-Radical Polymerization of Benzyl Acrylate
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The process of free-radical polymerization.

Applications in Research and Development
The unique properties of benzyl acrylate, particularly the presence of the benzyl group, make

it valuable in several fields.

High Refractive Index Polymers: The benzyl group enhances the refractive index and glass

transition temperature of polymers.[3] Consequently, benzyl acrylate is a key monomer

used in the synthesis of high refractive index polyacrylates for optical applications.[3][4][9]
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Coatings and Adhesives: It is used to prepare acrylic resins that are widely utilized in

coatings and adhesives, where it can enhance gloss, flexibility, and chemical resistance.[1]

[9]

Organic and Medicinal Chemistry: Benzyl acrylate serves as a reagent and intermediate in

organic synthesis. For instance, it has been used in the preparation of selective glutamate

carboxypeptidase II (GCP-II) inhibitors.[3][4]

Drug Delivery Systems: The monomer is considered important in the development of drug

delivery systems, such as nanoparticles and liposomes.[1]

Benzyl Acrylate: Properties to Applications

Core Properties

Resulting Features Applications

Benzyl Acrylate

Benzyl Group

Acrylate Functionality

High Refractive Index

Good Adhesion & Flexibility

Polymerizability

Chemical Reactivity

Optical Polymers

Coatings & Adhesives

Drug Delivery Systems

Synthesis Intermediate

Click to download full resolution via product page

Relationship between properties and applications.

Safety and Handling
Benzyl acrylate requires careful handling due to its potential hazards.

Hazards: It is classified as an irritant to the skin, eyes, and respiratory system.[5][7][10] It is

also considered toxic to aquatic life with long-lasting effects.[7][10]
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Polymerization Hazard: The product can polymerize spontaneously if not stabilized,

especially when exposed to heat, UV radiation, or initiators.[7] This can lead to a

temperature and pressure increase that may rupture containers.[7] It is typically supplied

with an inhibitor like MEHQ to prevent this.[7]

Handling Precautions: Use in a well-ventilated area, preferably in a chemical fume hood.[7]

[15] Wear suitable personal protective equipment (PPE), including impervious gloves, safety

glasses, and protective clothing.[7] Avoid contact with skin and eyes.[10][15]

Storage: Store in a cool, dry, dark, and well-ventilated place away from heat, ignition

sources, oxidizing agents, and acids.[1][7] Keep the container tightly sealed.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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